A backbone rearrangement in the 9β-cholestane series. Evidence for a stepwise mechanism

Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29710000659

Abstract

The 5α-hydroxy-9β-cholestane compound (1) undergoes partial backbone rearrangement to the Δ7-diacetate (3a) by a stepwise mechanism.

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